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Compound of Interest

Compound Name: Eliprodil

Cat. No.: B1671174

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents like Eliprodil are paramount to ensuring laboratory safety and
environmental protection. This guide provides a procedural, step-by-step approach to the safe
disposal of Eliprodil, adhering to standard laboratory safety protocols and regulatory
guidelines.

Safety and Hazard Overview

Eliprodil is a non-competitive NMDA receptor antagonist.[1] Safety Data Sheets (SDS) from
various suppliers present some conflicting information regarding its hazard classification. While
one source suggests it does not meet the criteria for hazardous classification according to EC
Directives, other sources classify it as harmful if swallowed, a cause of serious eye irritation,
and very toxic to aquatic life with long-lasting effects[1][2][3].

Given these discrepancies, it is imperative to handle and dispose of Eliprodil with caution,
treating it as a hazardous substance to ensure the highest level of safety.

Key safety precautions when handling Eliprodil include:

o Personal Protective Equipment (PPE): Always wear protective gloves, clothing, and eye/face
protection.

o Ventilation: Handle the substance in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of dust or aerosols.
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e Avoid Contact: Prevent contact with skin and eyes. In case of contact, wash the affected

area thoroughly with soap and water.

¢ Environmental Precautions: Avoid release into the environment. Inform relevant authorities if

seepage into a water course or sewage system occurs.

Quantitative Data Summary

The following table summarizes key data for Eliprodil.

Property Value Source(s)
Molecular Formula C20H23CIFNO

Molecular Weight 347.86 g/mol

CAS Number 119431-25-3

Appearance Solid, white

Solubility DMSO: 17 mg/mL

Storage Temperature

2-8°C

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects

Eye Irritation

Causes serious eye irritation

Step-by-Step Disposal Protocol

This protocol outlines the immediate steps for laboratory personnel to safely manage and

prepare Eliprodil waste for final disposal. The final disposal must be conducted by a licensed

hazardous waste management company.

Handling of Unused or Expired Solid Eliprodil

o Step 1: Containment: Keep the chemical in its original, properly labeled container whenever

possible.
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o Step 2: Segregation: Do not mix Eliprodil with other chemical waste unless instructed to do
so by your institution's Environmental Health and Safety (EHS) department.

» Step 3: Collection: Arrange for collection by a specialized disposal company or your
institution's EHS office. It should be transferred to a suitable, sealed container for disposal.

Handling of Eliprodil Solutions and Contaminated
Materials

o Step 1: Spills: In case of a spill, cover the spillage with a suitable absorbent material like
diatomite or universal binders.

o Step 2: Collection of Spilled Material: Carefully sweep up the absorbed material and place it
into an appropriate, sealable container for hazardous waste.

o Step 3: Rinsate from Empty Containers: The first rinse of any container that held Eliprodil
must be collected and disposed of as hazardous waste. For highly toxic chemicals, the first
three rinses should be collected.

o Step 4: Labeling: Clearly label the waste container as "Hazardous Waste: Eliprodil" and
include any other required information per your institution's policy.

o Step 5: Disposal: The collected waste must be disposed of through a regulated landfill site or
another approved method for hazardous or toxic wastes, in accordance with national, state,
and local legislation. Never dispose of Eliprodil waste down the drain or in the regular trash.

Decontamination

o Decontaminate surfaces and non-disposable equipment that have come into contact with
Eliprodil by scrubbing with alcohol. Collect all cleaning materials (e.g., wipes, absorbents)
and dispose of them as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Eliprodil.
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Caption: Logical workflow for the safe handling and disposal of Eliprodil waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Eliprodil | C20H23CIFNO | CID 60703 - PubChem [pubchem.ncbi.nim.nih.gov]

2. file.medchemexpress.com [file.medchemexpress.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Eliprodil].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671174#eliprodil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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